6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one
Overview
Description
6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one is a chemical compound with the molecular formula C11H9N3O2 . It is a versatile compound that finds value in scientific research. Its unique structure enables exploration of diverse applications, potentially leading to breakthroughs in fields like pharmaceuticals, materials science, and catalysis.
Molecular Structure Analysis
The 6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one molecule contains a total of 27 bonds . There are 18 non-H bonds, 12 multiple bonds, 1 rotatable bond, 2 double bonds, 10 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 amidine derivative, 1 secondary amine (aromatic), and 1 ether .Physical And Chemical Properties Analysis
The molecule contains a total of 25 atoms, including 9 Hydrogen atoms, 11 Carbon atoms, 3 Nitrogen atoms, and 2 Oxygen atoms . The molecular weight is not specified for 6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one, but a related compound, 2,9-Dihydro-2,4,9-triaza-fluoren-1-one, has a molecular weight of 185.1821 .Scientific Research Applications
Synthesis and Environmental Impact
- Green Synthesis : A study by Shao et al. (2008) discussed the synthesis of triaza-benzo[b]fluoren-6-one derivatives, including 6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one, using microwave irradiation. This method offers advantages like excellent yield, low cost, and reduced environmental impact.
Potential Medicinal Applications
- Anti-HIV and Anticancer Properties : Abdel-Rahman et al. (1994) synthesized analogous compounds to 1,6-Dihydro-3(2H)-thioxo-6-spiro-(9'-fluorene)-1,2,4-triazin-5(4H)-one, showing good anti-HIV and anticancer activities (Abdel-Rahman et al., 1994).
Chemical Properties and Applications
- Fluorescent Properties : Hirano et al. (2004) studied 6-Methoxy-4-quinolone, a compound related to 6-Methoxy-2,9-dihydro-2,4,9-triaza-fluoren-1-one, noting its strong fluorescence in a wide pH range and stability against light and heat, suggesting its use as a fluorescent labeling reagent (Hirano et al., 2004).
Materials Science Applications
- Polyamide Synthesis : Sagar et al. (2001) synthesized polyamides containing s-triazine rings and fluorene “cardo” groups, suggesting potential applications in materials science due to their solubility and thermal properties (Sagar et al., 2001).
properties
IUPAC Name |
8-methoxy-3,5-dihydropyrimido[5,4-b]indol-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O2/c1-16-6-2-3-8-7(4-6)9-10(14-8)11(15)13-5-12-9/h2-5,14H,1H3,(H,12,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYCAQAOZVMBSNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C2N=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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